Cas no 5695-63-6 (2-(bromomethyl)-1,3-dioxane)
2-(bromomethyl)-1,3-dioxane structure
Product Name:2-(bromomethyl)-1,3-dioxane
CAS No:5695-63-6
MF:C5H9BrO2
MW:181.027761220932
CID:946197
PubChem ID:303683
Update Time:2025-04-19
2-(bromomethyl)-1,3-dioxane Chemical and Physical Properties
Names and Identifiers
-
- 2-(bromomethyl)-1,3-dioxane
- 1,3-dioxan-2-ylmethyl bromide
- 2-Brommethyl-[1,3]dioxan
- 2-bromomethyl-[1,3]dioxane
- 2-bromomethyl-1,3-dioxan
- 2-bromomethyl-1,3-dioxane
- AC1L739I
- CTK1H3685
- NSC193315
- SureCN4996500
- QAURNRYFMGYNRF-UHFFFAOYSA-N
- DTXSID50307591
- NSC-193315
- 5695-63-6
- SCHEMBL4996500
- AKOS006287462
-
- Inchi： 1S/C5H9BrO2/c6-4-5-7-2-1-3-8-5/h5H,1-4H2
- InChI Key： QAURNRYFMGYNRF-UHFFFAOYSA-N
- SMILES： BrCC1OCCCO1
Computed Properties
- Exact Mass: 179.97857
- Monoisotopic Mass: 179.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 61.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
- LogP: 1.14430
2-(bromomethyl)-1,3-dioxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B699855-0.25g |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 0.25g |
$ 160.00 | 2022-06-06 | ||
| TRC | B699855-0.5g |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 0.5g |
$ 295.00 | 2022-06-06 | ||
| TRC | B699855-2.5g |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 2.5g |
$ 1270.00 | 2022-06-06 | ||
| TRC | B699855-250mg |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 250mg |
$ 184.00 | 2023-04-18 | ||
| TRC | B699855-500mg |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 500mg |
$ 339.00 | 2023-04-18 | ||
| TRC | B699855-2500mg |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 2500mg |
$ 1533.00 | 2023-04-18 | ||
| TRC | B699855-1g |
2-(Bromomethyl)-1,3-dioxane |
5695-63-6 | 1g |
$ 800.00 | 2023-09-08 |
2-(bromomethyl)-1,3-dioxane Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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